Cas no 2227766-64-3 ((2S)-1-(5-bromo-3-nitropyridin-2-yl)propan-2-ol)

• Product Name: (2S)-1-(5-bromo-3-nitropyridin-2-yl)propan-2-ol
• CAS No: 2227766-64-3
• MF: C₈H₉BrN₂O₃
• MW: 261.072661161423
• CID: 6172490
• PubChem ID: 165642502
• Update Time: 2025-10-19

(2S)-1-(5-bromo-3-nitropyridin-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(5-bromo-3-nitropyridin-2-yl)propan-2-ol
• EN300-1928020
• 2227766-64-3

• Inchi： 1S/C8H9BrN2O3/c1-5(12)2-7-8(11(13)14)3-6(9)4-10-7/h3-5,12H,2H2,1H3/t5-/m0/s1
• InChI Key： ZPTMHYUSEUXUJB-YFKPBYRVSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])C[C@H](C)O

Computed Properties

• Exact Mass: 259.97965g/mol
• Monoisotopic Mass: 259.97965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.9Ų

Additional information on (2S)-1-(5-bromo-3-nitropyridin-2-yl)propan-2-ol

Comprehensive Overview of (2S)-1-(5-bromo-3-nitropyridin-2-yl)propan-2-ol (CAS No. 2227766-64-3)

(2S)-1-(5-bromo-3-nitropyridin-2-yl)propan-2-ol is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 5-bromo-3-nitropyridine moiety and a chiral propan-2-ol group, makes it a valuable intermediate in synthetic chemistry. The compound's CAS No. 2227766-64-3 ensures precise identification in global databases, catering to researchers seeking high-purity reagents for drug discovery and material science applications.

The growing interest in nitropyridine derivatives stems from their versatility in medicinal chemistry, particularly in designing kinase inhibitors and antimicrobial agents. Recent studies highlight the role of brominated pyridines in modulating biological activity, aligning with trends in targeted therapy development. This compound's chiral center (2S configuration) further enhances its relevance, as enantioselective synthesis remains a hot topic in green chemistry and sustainable manufacturing.

Analytical characterization of CAS 2227766-64-3 typically involves advanced techniques like HPLC-MS and NMR spectroscopy. Researchers frequently search for "synthetic routes for 5-bromo-3-nitropyridine intermediates" or "applications of chiral alcohol-pyridine hybrids," reflecting the compound's technical importance. Its stability under various pH conditions makes it suitable for exploring structure-activity relationships (SAR) in drug candidate optimization.

In material science, the nitro-bromo substitution pattern enables precise functionalization of molecular frameworks. The compound's 2227766-64-3 identifier often appears in patents related to OLED materials and conductive polymers, addressing industry demands for energy-efficient technologies. Safety data sheets confirm its compatibility with standard laboratory handling protocols, though proper PPE is always recommended during manipulation.

Emerging applications include catalysis research, where the (2S)-propan-2-ol segment serves as a ligand precursor in asymmetric synthesis. This aligns with pharmaceutical industry priorities to reduce synthetic steps through smart intermediate design. Environmental studies also investigate degradation pathways of such halogenated nitropyridines, responding to regulatory concerns about persistent organic pollutants.

Quality control specifications for CAS 2227766-64-3 typically require ≥98% purity, with strict limits on residual solvents. Suppliers increasingly provide COA (Certificate of Analysis) documentation to meet Good Manufacturing Practice (GMP) standards. The compound's shelf life and storage conditions (usually 2-8°C under inert atmosphere) are critical parameters for research reproducibility.

Future research directions may explore the compound's potential in PROTAC (Proteolysis Targeting Chimera) technology, where its bromine atom offers a convenient handle for linker conjugation. Such innovations respond to the biopharma sector's focus on targeted protein degradation therapies. Computational chemistry studies also model its electronic properties to predict reactivity in novel synthetic transformations.

Academic discussions frequently address the compound's role in fragment-based drug discovery (FBDD), where its compact molecular weight (~245 g/mol) and multiple functional groups enable efficient library design. These characteristics make 2227766-64-3 a frequent subject in medicinal chemistry publications and conference presentations about hit-to-lead optimization strategies.